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Compound of Interest

2-[(4-
Compound Name: _
Methoxyphenoxy)methylJoxirane

Cat. No.: B1346572

An In-depth Technical Guide to 2-[(4-Methoxyphenoxy)methyl]oxirane

Introduction

2-[(4-Methoxyphenoxy)methyl]oxirane, also commonly known by synonyms such as Glycidyl
4-Methoxyphenyl Ether and 1-(4-Methoxyphenoxy)-2,3-epoxypropane, is a bifunctional organic
compound of significant interest in synthetic and medicinal chemistry.[1] Its molecular
architecture is characterized by a reactive oxirane (epoxide) ring tethered to a 4-methoxyphenyl
ether moiety via a methylene bridge. This unique combination of a strained, electrophilic three-
membered ring and a functionalized aromatic system makes it a versatile intermediate for the
synthesis of a wide array of more complex molecules, including active pharmaceutical
ingredients (APIs) and specialized epoxy resins.[2][3] The high reactivity of the epoxide ring
allows for facile, stereospecific ring-opening reactions, providing a strategic entry point for
introducing diverse functional groups, a cornerstone of modern drug discovery and materials
science.[4]

Physicochemical Properties

The fundamental physical and chemical characteristics of 2-[(4-
Methoxyphenoxy)methyl]oxirane define its behavior, handling requirements, and suitability
for various applications. These properties are summarized below.
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Property Value Source(s)

Molecular Formula C10H1203 [51[6]

Molecular Weight 180.20 g/mol [5]1[6]

CAS Number 2211-94-1 [6][7]
White to light yellow powder or

Appearance , [6]
solid

Melting Point 45-48 °C (lit.) [2][6]

Boiling Point 88-90 °C @ 0.05 Torr [8]
AVWGFHZLPMLKBL-

INChl Key [6]119]

UHFFFAOYSA-N

SMILES COclccc(OCC2C02)ccl [5]16]

At standard temperature and pressure, the compound exists as a low-melting solid. Its solubility
is generally poor in water but high in common organic solvents such as alcohols, ethers, and
chlorinated hydrocarbons, which is typical for a molecule with both polar (ether, epoxide) and
nonpolar (aromatic ring) character.

Chemical Reactivity and Mechanistic Insights

The chemical behavior of 2-[(4-Methoxyphenoxy)methyl]oxirane is dominated by the high
ring strain of the epoxide moiety. This inherent strain makes the carbon atoms of the ring highly
electrophilic and susceptible to nucleophilic attack, leading to a ring-opening reaction. This
process is the cornerstone of its utility as a synthetic intermediate.

Nucleophilic Ring-Opening

The epoxide ring can be opened by a wide variety of nucleophiles, including amines, alcohols,
thiols, and water. The reaction can proceed under either basic or acidic conditions, with distinct
regioselectivity.

o Base-Catalyzed Opening: In the presence of a strong, non-hindered base, the nucleophile
attacks the less sterically hindered terminal carbon of the epoxide (an SN2-type
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mechanism). This pathway is highly predictable and is often preferred for synthetic
applications requiring precise regiocontrol.

o Acid-Catalyzed Opening: Under acidic conditions, the epoxide oxygen is first protonated,
creating a better leaving group. The nucleophile then attacks the more substituted carbon
atom, which can better stabilize the partial positive charge that develops in the transition
state.

Due to this reactivity, the compound is incompatible with strong acids, bases, and oxidizing
agents, which can catalyze polymerization or decomposition, potentially in an exothermic
manner.[10]

The oxirane ring is a valuable pharmacophore in drug discovery. Its ability to act as an
alkylating agent allows it to form covalent bonds with nucleophilic residues (e.g., cysteine,
serine, lysine) in the active sites of enzymes, leading to irreversible inhibition.[3] This
mechanism is exploited in the design of targeted covalent inhibitors. Furthermore, the epoxide
functional group is a key intermediate in the synthesis of numerous approved pharmaceuticals.

[4]

Standard Synthetic Protocol

The most common and industrially viable method for synthesizing 2-[(4-
Methoxyphenoxy)methyl]oxirane is through the Williamson ether synthesis, reacting 4-
methoxyphenol with epichlorohydrin in the presence of a base.

Step-by-Step Methodology

o Deprotonation: 4-Methoxyphenol is dissolved in a suitable solvent, and a stoichiometric
amount of a strong base, such as sodium hydroxide, is added to deprotonate the phenolic
hydroxyl group, forming the more nucleophilic sodium 4-methoxyphenoxide.

» Nucleophilic Substitution: Epichlorohydrin is added to the reaction mixture. The phenoxide
ion acts as a nucleophile, attacking the primary carbon of epichlorohydrin and displacing the
chloride ion.

 Intramolecular Cyclization (Dehydrohalogenation): The resulting intermediate undergoes an
intramolecular SN2 reaction, where the newly formed alkoxide attacks the carbon bearing
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the chlorine, displacing it to form the stable oxirane ring. This step is often facilitated by the
base present in the reaction mixture.

o Workup and Purification: The reaction is quenched, and the product is extracted into an
organic solvent. The crude product is then purified, typically by vacuum distillation or
recrystallization, to yield the final compound.

4-Methoxyphenol

‘ Reaction Steps Product & Purification

Forms Purification
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Caption: Synthetic workflow for 2-[(4-Methoxyphenoxy)methyl]oxirane.

Applications in Drug Development and Materials
Science

The dual functionality of 2-[(4-Methoxyphenoxy)methylJoxirane makes it a valuable building
block.

o Pharmaceutical Intermediates: The epoxide handle is a key site for modification. Ring-
opening with amine nucleophiles is a common strategy for building beta-amino alcohol
scaffolds, which are prevalent in many classes of drugs, including beta-blockers. The
methoxyphenyl group itself is a common structural motif in pharmaceuticals, contributing to
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receptor binding and influencing pharmacokinetic properties. The related oxetane ring
system has also seen increasing use in drug discovery to improve properties like solubility
and metabolic stability.[11][12]

Epoxy Resins and Polymers: This molecule can serve as a monomer or a cross-linking agent
in polymerization reactions. The ring-opening of the epoxide can be initiated to form long
polymer chains, creating epoxy resins. The presence of the 4-methoxyphenyl group can
impart specific properties to the final material, such as thermal stability, refractive index, and
adhesion. 4-Methoxyphenol, a precursor, is itself used as a polymerization inhibitor and
stabilizer.

Safety, Handling, and Storage

As a reactive epoxide, 2-[(4-Methoxyphenoxy)methyl]oxirane requires careful handling to

minimize risk. It is classified as a substance that causes skin and serious eye irritation, and it is

suspected of causing genetic defects.[1][7][13]

Recommended Handling Protocol

Engineering Controls: All manipulations should be performed in a well-ventilated chemical
fume hood to avoid inhalation of dust or vapors.[7]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[6][7]

Dispensing: Handle as a solid in a contained manner to prevent dust generation. Avoid
creating dust clouds.

Incompatibilities: Keep away from strong acids, bases, oxidizing agents, and sources of
ignition.[10]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed, light-resistant
container.[10] Refrigerated storage is often recommended to ensure long-term stability.[7]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Contaminated clothing should be removed and washed before reuse.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2-[(4-Methoxyphenoxy)methylJoxirane | 2211-94-1 | TCI (Shanghai) Development Co., Ltd.
[tcichemicals.com]

e 2.2,3-EPOXYPROPYL-4-METHOXYPHENYL ETHER | 2211-94-1 [chemicalbook.com]

e 3. Novel Epoxides of Soloxolone Methyl: An Effect of the Formation of Oxirane Ring and
Stereoisomerism on Cytotoxic Profile, Anti-Metastatic and Anti-Inflammatory Activities In Vitro
and In Vivo - PMC [pmc.ncbi.nim.nih.gov]

e 4. mdpi.com [mdpi.com]

e 5. GSRS [gsrs.ncats.nih.gov]

o 6. 4-FAFIEFIEYUE/KHIHEK 99% | Sigma-Aldrich [sigmaaldrich.com]
e 7. combi-blocks.com [combi-blocks.com]

e 8. echemi.com [echemi.com]

e 9. bocsci.com [bocsci.com]

e 10. Page loading... [wap.guidechem.com]

e 11. Applications of oxetanes in drug discovery and medicinal chemistry - PMC
[pmc.ncbi.nlm.nih.gov]

e 12. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
e 13. echemi.com [echemi.com]
e 14. aksci.com [aksci.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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